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Compound of Interest

Compound Name: Fiboflapon Sodium

Cat. No.: B607448 Get Quote

This document provides immediate safety, handling, and disposal protocols for Fiboflapon
Sodium (also known as GSK2190915 sodium salt or AM-803 sodium), a potent, orally

bioavailable 5-lipoxygenase-activating protein (FLAP) inhibitor.[1][2][3] Adherence to these

guidelines is critical for ensuring personnel safety and maintaining experimental integrity.

Immediate Safety and Handling Precautions
According to the available Safety Data Sheet (SDS), Fiboflapon Sodium is not classified as a

hazardous substance or mixture.[4] However, standard laboratory safety practices should

always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles. An eye-wash station should be readily

accessible.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.

Respiratory Protection: Avoid dust and aerosol formation. Use only in areas with appropriate

exhaust ventilation.[4]

Body Protection: Wear a standard laboratory coat.

Handling Procedures:
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Avoid inhalation and contact with eyes and skin.[4]

Prevent the formation of dust and aerosols during handling.[4]

Ensure adequate ventilation in the work area.[4]

In case of accidental spillage, use absorbent material (e.g., diatomite), decontaminate

surfaces with alcohol, and dispose of contaminated materials as outlined in the disposal

section.[4]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek medical attention.[4]

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate

medical attention.[4]

Quantitative Data and Storage
The following table summarizes key quantitative and storage information for Fiboflapon
Sodium.
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Property Value Reference

Chemical Formula C38H42N3NaO4S [4]

Molecular Weight 659.81 g/mol [4]

CAS Number 1196070-26-4 [4]

FLAP Binding Potency 2.9 nM [1]

IC50 (LTB4 Inhibition) 76 nM (in human blood) [1]

Storage (Powder)

4°C, sealed and protected

from moisture and direct

sunlight.

[4]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.

Solutions should be sealed

and protected from moisture.

[1][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Fiboflapon Sodium in

Dimethyl Sulfoxide (DMSO).

Materials:

Fiboflapon Sodium powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Procedure:
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Calculate Required Mass: Determine the mass of Fiboflapon Sodium needed. For 1 mL of

a 10 mM solution (M.W. 659.81), the required mass is 6.5981 mg.

Weigh Compound: Carefully weigh the calculated amount of Fiboflapon Sodium powder in

a suitable container.

Dissolution: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, add

1 mL of DMSO for every 6.5981 mg of compound.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

use (up to 1 month).[1][4]
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Experimental Workflow: Stock Solution Preparation
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Fiboflapon Sodium

Weigh Compound

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot and Store
(-80°C or -20°C)
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Workflow for preparing Fiboflapon Sodium stock solution.

Mechanism of Action: FLAP Inhibition
Fiboflapon Sodium is an inhibitor of the 5-Lipoxygenase Activating Protein (FLAP).[5][6] FLAP

is a crucial protein in the leukotriene biosynthesis pathway. By binding to FLAP, Fiboflapon
Sodium prevents the transfer of arachidonic acid to the 5-lipoxygenase enzyme, thereby

blocking the production of leukotrienes, which are key mediators of inflammation.[5][6] This

mechanism is central to its investigation for treating inflammatory diseases like asthma.[5][7]
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Signaling Pathway: Fiboflapon Sodium MOA
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Fiboflapon Sodium inhibits the FLAP-mediated leukotriene pathway.

Disposal Plan
Dispose of Fiboflapon Sodium and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[4] Unused material should be

handled as chemical waste. Do not allow the product to enter drains or water courses.[4]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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